Cas no 1209182-42-2 (10-isopropyl-3,10-diazabicyclo[4.3.1]decane)

• Product Name: 10-isopropyl-3,10-diazabicyclo[4.3.1]decane
• CAS No: 1209182-42-2
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• MDL: MFCD13196459
• CID: 5167319
• Update Time: 2026-03-04

10-isopropyl-3,10-diazabicyclo[4.3.1]decane Chemical and Physical Properties

Names and Identifiers

• AB92447
• 10-(Propan-2-yl)-3,10-diazabicyclo[4.3.1]decane
• 10-isopropyl-3,10-diazabicyclo[4.3.1]decane

• MDL： MFCD13196459
• Inchi： 1S/C11H22N2/c1-9(2)13-10-4-3-5-11(13)8-12-7-6-10/h9-12H,3-8H2,1-2H3
• InChI Key： CAAFNHNVDVMPLO-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2CNCCC1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 10-isopropyl-3,10-diazabicyclo[4.3.1]decane

Recent Advances in the Study of 10-Isopropyl-3,10-diazabicyclo[4.3.1]decane (CAS: 1209182-42-2)

The compound 10-isopropyl-3,10-diazabicyclo[4.3.1]decane (CAS: 1209182-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic amine derivative, characterized by its rigid diazabicyclic framework and isopropyl substituent, has been explored for its role in modulating biological targets, particularly in the central nervous system (CNS) and as a building block for novel drug candidates.

Recent studies have focused on the synthesis and pharmacological evaluation of 10-isopropyl-3,10-diazabicyclo[4.3.1]decane and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry highlighted its utility as a scaffold for developing sigma-1 receptor ligands, which are implicated in neuroprotection and pain management. The compound's ability to cross the blood-brain barrier (BBB) and its favorable pharmacokinetic profile make it a promising candidate for CNS-targeted therapies.

In addition to its pharmacological potential, 10-isopropyl-3,10-diazabicyclo[4.3.1]decane has been investigated for its chemical reactivity and applications in asymmetric synthesis. A study published in Organic Letters demonstrated its use as a chiral auxiliary in the enantioselective synthesis of complex heterocycles, showcasing its versatility in organic chemistry. The rigid bicyclic structure provides steric control, enabling high stereoselectivity in catalytic reactions.

Further research has explored the compound's interactions with biological macromolecules. Molecular docking and dynamics simulations, as reported in a 2024 Bioorganic & Medicinal Chemistry paper, revealed that 10-isopropyl-3,10-diazabicyclo[4.3.1]decane exhibits strong binding affinity to certain G-protein-coupled receptors (GPCRs), suggesting its potential as a lead compound for GPCR-targeted drug discovery. These findings underscore the compound's dual role as a pharmacological agent and a tool for studying receptor-ligand interactions.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and the development of prodrug strategies. The integration of computational modeling and high-throughput screening is expected to accelerate the discovery of derivatives with enhanced therapeutic profiles.

In conclusion, 10-isopropyl-3,10-diazabicyclo[4.3.1]decane (CAS: 1209182-42-2) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span from CNS therapeutics to asymmetric synthesis, highlighting its broad utility. Future studies will likely focus on translating these findings into clinically relevant compounds, paving the way for new treatments in neurology and beyond.